
A Technical Guide to the Water Solubility of
Sulfo-Cyanine5.5 Maleimide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Sulfo-Cyanine5.5 maleimide

potassium

Cat. No.: B15552340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core characteristics of Sulfo-Cyanine5.5 maleimide,

with a specific focus on its water solubility. This property is critical for its effective use in various

biological applications, including the labeling of biomolecules for research and drug

development.

Core Properties of Sulfo-Cyanine5.5 Maleimide
Sulfo-Cyanine5.5 maleimide is a fluorescent dye widely utilized in bioconjugation. Its key

features include a far-red to near-infrared (NIR) emission spectrum, which minimizes

background fluorescence from biological samples, and a maleimide group that specifically

reacts with thiol (sulfhydryl) groups, commonly found in the cysteine residues of proteins.

The defining characteristic of the "Sulfo-" variant of cyanine dyes is the presence of sulfonate (-

SO₃⁻) groups. These moieties are responsible for the dye's high hydrophilicity and,

consequently, its excellent solubility in aqueous solutions. This high water solubility is a

significant advantage in biological applications as it often circumvents the need for organic co-

solvents like DMSO or DMF, which can be detrimental to the structure and function of sensitive

biomolecules such as proteins.[1][2][3][4]
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The following table summarizes the key properties of Sulfo-Cyanine5.5 maleimide, compiled

from various suppliers.

Property Value Reference

Molecular Formula C₄₆H₄₅K₃N₄O₁₅S₄ Not specified

Molecular Weight 1139.43 g/mol Not specified

Excitation Maximum (λmax) 673 nm Not specified

Emission Maximum (λem) 691 nm Not specified

Extinction Coefficient 235,000 M⁻¹cm⁻¹ Not specified

Solubility
Good in water, DMSO, and

DMF
Not specified

Appearance Dark colored solid Not specified

Storage
Store at -20°C in the dark,

desiccated
[1]

While specific quantitative solubility data for Sulfo-Cyanine5.5 maleimide is not readily available

in the literature, a closely related compound, sulfo-Cyanine5 carboxylic acid, is reported to be

well soluble in water, DMF, and DMSO at a concentration of 0.35 M (equivalent to 240 g/L).

This provides a strong indication of the high water solubility of sulfo-cyanine dyes in general.

Experimental Protocol: Thiol-Reactive Labeling of
Proteins
A primary application of Sulfo-Cyanine5.5 maleimide is the fluorescent labeling of proteins and

other thiol-containing biomolecules. The following is a detailed, generalized protocol for this

procedure.

Materials
Protein of interest containing free thiol groups (cysteine residues)

Sulfo-Cyanine5.5 maleimide
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Reaction Buffer: Phosphate-buffered saline (PBS) or other amine-free buffer (e.g., HEPES,

MOPS) at pH 7.0-7.5.

Reducing agent (optional, for proteins with disulfide bonds): Tris(2-carboxyethyl)phosphine

(TCEP) or Dithiothreitol (DTT).

Quenching reagent: L-cysteine or β-mercaptoethanol.

Purification column (e.g., size-exclusion chromatography, dialysis) to remove unreacted dye.

Anhydrous DMSO or DMF (for preparing the dye stock solution).

Procedure
Protein Preparation:

Dissolve the protein in the reaction buffer to a concentration of 1-10 mg/mL.

If the protein contains disulfide bonds that need to be reduced to expose thiol groups, add

a 10-20 fold molar excess of a reducing agent like TCEP. Incubate for 30-60 minutes at

room temperature.

If DTT is used as the reducing agent, it must be removed before adding the maleimide

dye, as it contains a free thiol. This can be done using a desalting column. TCEP does not

need to be removed.

Dye Preparation:

Prepare a stock solution of Sulfo-Cyanine5.5 maleimide in anhydrous DMSO or DMF at a

concentration of 1-10 mM. Briefly vortex to ensure it is fully dissolved.

Conjugation Reaction:

Add a 10-20 fold molar excess of the dissolved Sulfo-Cyanine5.5 maleimide to the protein

solution.

Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C,

protected from light. Gentle mixing during incubation can improve labeling efficiency.
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Quenching the Reaction:

To stop the labeling reaction, add a quenching reagent with a free thiol, such as L-cysteine

or β-mercaptoethanol, to a final concentration of 10-100 fold molar excess over the dye.

Incubate for 15-30 minutes at room temperature.

Purification of the Conjugate:

Remove the unreacted dye and quenching reagent from the labeled protein. This is

typically achieved using size-exclusion chromatography (e.g., a PD-10 desalting column)

or dialysis against an appropriate buffer.

Characterization and Storage:

Determine the degree of labeling (DOL), which is the average number of dye molecules

per protein molecule, using spectrophotometry. This is calculated by measuring the

absorbance of the conjugate at the protein's absorbance maximum (usually 280 nm) and

the dye's absorbance maximum (around 673 nm).

Store the purified protein-dye conjugate at 4°C or -20°C, protected from light. The

appropriate storage conditions will depend on the stability of the target protein.

Visualizing the Workflow
The following diagram illustrates the experimental workflow for labeling a protein with Sulfo-

Cyanine5.5 maleimide.
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Caption: Workflow for Protein Labeling with Sulfo-Cyanine5.5 Maleimide.

Logical Relationship in Thiol-Reactive Labeling
The specificity of the labeling reaction is based on the chemical reactivity between the

maleimide group on the dye and the thiol group on a cysteine residue.

Sulfo-Cyanine5.5
- Maleimide

Fluorescently Labeled Protein
(Stable Thioether Bond)

 reacts with 

Protein
- Cysteine-SH

Click to download full resolution via product page

Caption: Reaction between Sulfo-Cyanine5.5 Maleimide and a Protein Thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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